Cas no 105687-81-8 (26-Homo-1,25-dihydroxyvitamin D3)

• Product Name: 26-Homo-1,25-dihydroxyvitamin D3
• CAS No: 105687-81-8
• MF: C₂₈H₄₆O₃
• MW: 430.663049221039
• CID: 144668
• Update Time: 2025-10-05

26-Homo-1,25-dihydroxyvitamin D3 Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1R,3aS,7aS)-octahydro-1-[(1R)-5-hydroxy-1,5-dimethylheptyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)-
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2S)-6-hydroxy-6-methyloctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-2-[(1R,3aS,7aS)-octahydro-1-[(1R)-5-hydroxy-1,5-dimethylheptyl]-7a-methyl-4H-inden-4-
• 26-homo-1,25-dihydroxyvitamin D3
• (1S,3R,5Z)-5-[(2E)-2-{(1S,3aS,7aR)-1-[(1R)-5-hydroxy-1,5-dimethylheptyl]-7a-methyloctahydro-4H-inden-4-ylidene}ethylidene]-4-methylidenecyclohexane-1,3-diol (non-preferred name)
• 26-Homo-calcitriol
• 27-Nor-9,7-secocholesta-5,7,10(19)triene-1,3,25-triol,25-ethyl-, (1alpha,3beta,5Z,7E)-
• 26-Homo-1,25-dihydroxyvitamin D3

• Inchi： 1S/C28H46O3/c1-6-27(4,31)15-7-9-19(2)24-13-14-25-21(10-8-16-28(24,25)5)11-12-22-17-23(29)18-26(30)20(22)3/h11-12,19,23-26,29-31H,3,6-10,13-18H2,1-2,4-5H3/b21-11+,22-12-/t19-,23+,24+,25-,26-,27?,28+/m0/s1
• InChI Key： QRBVGIIEIQPZJM-HEASHCKFSA-N
• SMILES： OC(C)(CC)CCC[C@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 430.344695
• Monoisotopic Mass: 430.344695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: 1.05
• Boiling Point: 575.6°Cat760mmHg
• Flash Point: 240.5°C
• Refractive Index: 1.544

Additional information on 26-Homo-1,25-dihydroxyvitamin D3

Comprehensive Overview of 26-Homo-1,25-dihydroxyvitamin D3 (CAS No. 105687-81-8): Structure, Functions, and Research Advances

26-Homo-1,25-dihydroxyvitamin D3 (CAS No. 105687-81-8) is a synthetic analog of the biologically active form of vitamin D, 1,25-dihydroxyvitamin D3 (calcitriol). This compound has garnered significant attention in biomedical research due to its unique structural modifications and potential therapeutic applications. The "26-Homo" designation refers to the extension of the side chain by one carbon atom, which alters its binding affinity to the vitamin D receptor (VDR) and metabolic stability. Researchers are particularly interested in its role in modulating calcium homeostasis, immune function, and cell differentiation.

In recent years, the demand for vitamin D analogs like 26-Homo-1,25-dihydroxyvitamin D3 has surged, driven by growing awareness of vitamin D deficiency and its association with chronic diseases such as osteoporosis, autoimmune disorders, and even cancer. A 2023 study highlighted its potential as a safer alternative to calcitriol, with reduced risks of hypercalcemia—a common side effect of high-dose vitamin D therapy. This makes it a promising candidate for treating psoriasis and renal osteodystrophy, conditions where conventional vitamin D therapy is limited by toxicity concerns.

The molecular structure of 26-Homo-1,25-dihydroxyvitamin D3 (CAS No. 105687-81-8) features a secosteroid backbone with hydroxyl groups at positions 1 and 25, critical for VDR activation. The extended side chain enhances its lipophilicity, improving membrane permeability and prolonging its half-life in vivo. These properties are frequently discussed in forums and publications focusing on drug design and hormone analogs, reflecting user interest in "how vitamin D analogs work" or "best vitamin D derivatives for immune support."

From a clinical perspective, 26-Homo-1,25-dihydroxyvitamin D3 is being explored for its anti-inflammatory and anti-proliferative effects. Preclinical trials suggest it may inhibit Th17 cell activation, a key player in autoimmune diseases like multiple sclerosis and rheumatoid arthritis. Such findings align with trending searches on "vitamin D and autoimmune disease treatment" or "natural alternatives to immunosuppressants." Additionally, its role in epigenetic regulation has sparked interest in oncology, particularly for breast and prostate cancer research.

Despite its promise, challenges remain in optimizing the therapeutic window of 26-Homo-1,25-dihydroxyvitamin D3. Researchers emphasize the need for precise dosing to avoid off-target effects, a topic often queried as "vitamin D analog safety profile." Meanwhile, advancements in delivery systems, such as nanoparticle encapsulation, aim to enhance its bioavailability—a hot topic in pharmaceutical sciences. As the scientific community continues to unravel its mechanisms, this compound stands at the forefront of precision medicine innovations.

In summary, 26-Homo-1,25-dihydroxyvitamin D3 (CAS No. 105687-81-8) represents a cutting-edge tool in both research and therapeutics. Its multifaceted applications—from bone health to immunomodulation—make it a subject of enduring relevance. For those following trends in nutraceuticals or biopharmaceuticals, this analog exemplifies how subtle molecular tweaks can yield significant clinical benefits.